1-(3-((3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone
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Description
1-(3-((3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C18H19N5O2S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications
- The compound exhibits promising anticancer activity. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting tumor growth and inducing apoptosis (programmed cell death). Further studies aim to elucidate its mechanism of action and potential as a targeted therapy for specific cancer types .
- Neuroscientists explore the compound’s impact on the central nervous system. It interacts with neurotransmitter receptors, affecting neuronal signaling pathways. Investigations focus on its potential as a neuroprotective agent against neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- The compound displays antimicrobial activity against bacteria, fungi, and parasites. Researchers investigate its efficacy against drug-resistant strains, aiming to develop novel antimicrobial agents. Applications include wound healing, infectious disease treatment, and food preservation .
- Inflammation plays a crucial role in various diseases. Studies explore how this compound modulates inflammatory pathways. Its potential as an anti-inflammatory drug for conditions like rheumatoid arthritis and inflammatory bowel disease is under scrutiny .
- Researchers investigate the compound’s impact on metabolic pathways. It may influence glucose metabolism, lipid regulation, and insulin sensitivity. Applications include managing diabetes and obesity-related complications .
- Computational chemists and medicinal chemists analyze the compound’s structure-activity relationships. By modifying its chemical scaffold, they aim to design derivatives with enhanced properties, such as improved bioavailability or selectivity for specific targets .
Anticancer Research
Neuropharmacology
Antimicrobial Properties
Anti-inflammatory Effects
Metabolic Disorders
Chemical Biology and Drug Design
properties
IUPAC Name |
1-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-2-thiophen-3-ylethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2S/c24-17(9-14-3-7-26-12-14)23-6-1-2-13(11-23)8-16-21-18(22-25-16)15-10-19-4-5-20-15/h3-5,7,10,12-13H,1-2,6,8-9,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTDCJIVXKYGFHU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CC2=CSC=C2)CC3=NC(=NO3)C4=NC=CN=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-((3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone |
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